Cas no 1351591-74-6 (N-(2-cyclohexyl-2-hydroxyethyl)-2,5-dimethylfuran-3-carboxamide)

• Product Name: N-(2-cyclohexyl-2-hydroxyethyl)-2,5-dimethylfuran-3-carboxamide
• CAS No: 1351591-74-6
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 6247803
• PubChem ID: 56764284
• Update Time: 2025-11-02

N-(2-cyclohexyl-2-hydroxyethyl)-2,5-dimethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclohexyl-2-hydroxyethyl)-2,5-dimethylfuran-3-carboxamide
• AKOS024524309
• F5857-4946
• VU0525409-1
• 1351591-74-6

• Inchi： 1S/C15H23NO3/c1-10-8-13(11(2)19-10)15(18)16-9-14(17)12-6-4-3-5-7-12/h8,12,14,17H,3-7,9H2,1-2H3,(H,16,18)
• InChI Key： KYRKANXGBUUPIC-UHFFFAOYSA-N
• SMILES： OC(CNC(C1C=C(C)OC=1C)=O)C1CCCCC1

Computed Properties

• Exact Mass: 265.16779360g/mol
• Monoisotopic Mass: 265.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on N-(2-cyclohexyl-2-hydroxyethyl)-2,5-dimethylfuran-3-carboxamide

Recent Advances in the Study of N-(2-cyclohexyl-2-hydroxyethyl)-2,5-dimethylfuran-3-carboxamide (CAS: 1351591-74-6)

N-(2-cyclohexyl-2-hydroxyethyl)-2,5-dimethylfuran-3-carboxamide (CAS: 1351591-74-6) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan-3-carboxamide scaffold, has demonstrated promising biological activities, particularly in the modulation of specific metabolic and signaling pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, making it a subject of intense scientific scrutiny.

The synthesis of N-(2-cyclohexyl-2-hydroxyethyl)-2,5-dimethylfuran-3-carboxamide involves a multi-step process that ensures high yield and purity, which are critical for its subsequent biological evaluation. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Researchers have also optimized the synthetic route to enhance scalability, which is essential for future industrial applications.

Pharmacological studies have revealed that this compound exhibits notable activity in modulating key enzymes and receptors involved in inflammatory and metabolic disorders. In vitro assays have shown that it can inhibit specific pro-inflammatory cytokines, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its interaction with metabolic enzymes highlights its relevance in addressing conditions such as diabetes and obesity.

Recent in vivo studies have further validated the therapeutic potential of N-(2-cyclohexyl-2-hydroxyethyl)-2,5-dimethylfuran-3-carboxamide. Animal models of inflammation and metabolic syndrome have demonstrated significant improvements in disease markers following treatment with this compound. These findings are supported by detailed pharmacokinetic analyses, which indicate favorable absorption, distribution, and excretion profiles.

Despite these promising results, challenges remain in the development of N-(2-cyclohexyl-2-hydroxyethyl)-2,5-dimethylfuran-3-carboxamide as a therapeutic agent. Issues such as bioavailability, potential off-target effects, and long-term safety need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(2-cyclohexyl-2-hydroxyethyl)-2,5-dimethylfuran-3-carboxamide represents a promising candidate for the development of novel therapeutics targeting inflammatory and metabolic diseases. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological properties, and explore its full therapeutic potential. The compound's unique chemical structure and biological activities make it a valuable subject for future investigations in the field of chemical biology and drug discovery.